![molecular formula C16H13N3O6S2 B4642927 4-methoxy-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]-3-nitrobenzamide](/img/structure/B4642927.png)
4-methoxy-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]-3-nitrobenzamide
Overview
Description
The compound is a part of a broader class of chemicals that have been studied for their various chemical and biological properties. While the specific compound "4-methoxy-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]-3-nitrobenzamide" has not been directly referenced in the available literature, related compounds provide insights into the synthetic methods, molecular structure, chemical reactions, and properties that might be applicable.
Synthesis Analysis
Synthesis routes for related compounds often involve stepwise chemical reactions that introduce specific functional groups to a core structure. For example, the synthesis of 2-Methoxy-4-(methylsulfanyl)benzoic Acid, an intermediate in cardiotonic drugs, utilizes readily available starting materials through a process-oriented approach, indicating a potential pathway for synthesizing related compounds with complex functional groups like in the requested molecule (Lomov, 2019).
Molecular Structure Analysis
The molecular structure of similar compounds has been characterized using various spectroscopic methods. For instance, N-(1,3-benzothiazol-2-yl)-2-methoxybenzamide was synthesized and structurally characterized, revealing detailed information on the molecular ion peak and crystal system, which helps in understanding the structural features that influence the physical and chemical properties of such molecules (Prabukanthan et al., 2020).
Chemical Reactions and Properties
The chemical reactivity of these compounds often involves the functional groups attached to the benzothiazole and nitrobenzamide moieties. Reactions can include nucleophilic substitutions, oxidation, and cyclization, leading to a wide range of derivatives with varied biological activities. The specific functional groups in the requested compound suggest it could undergo similar chemical transformations, providing a basis for synthesizing target molecules or intermediates for further reactions.
Physical Properties Analysis
The physical properties of compounds within this class, such as solubility, melting points, and crystallinity, can be influenced by the nature and position of substituents on the benzothiazole and benzoic acid frameworks. For instance, analysis of the crystal growth, structure, and thermal properties of N-(1,3-benzothiazol-2-yl)-2-methoxybenzamide highlighted its stability up to 160°C and its crystallization behavior, which are crucial for understanding the compound's behavior under different conditions (Prabukanthan et al., 2020).
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-methoxy-N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)-3-nitrobenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N3O6S2/c1-25-13-6-3-9(7-12(13)19(21)22)15(20)18-16-17-11-5-4-10(27(2,23)24)8-14(11)26-16/h3-8H,1-2H3,(H,17,18,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CHEMGCOJECDEFI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3)S(=O)(=O)C)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N3O6S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.